5-bromo-2-chloro-N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[[4-(2-methylpropanoylamino)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C18H17BrClN3O2S/c1-10(2)16(24)21-12-4-6-13(7-5-12)22-18(26)23-17(25)14-9-11(19)3-8-15(14)20/h3-10H,1-2H3,(H,21,24)(H2,22,23,25,26)
• InChI Key: WJYBNFMGZLJTHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)C2=C(C=CC(=C2)Br)Cl
• Molecular Formula: C18H17BrClN3O2S
• Molecular Weight: 454.8 g/mol

Description

5-bromo-2-chloro-N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)benzamide is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes and signaling pathways involved in cancer and inflammation. It has also been suggested that the compound may induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-2-chloro-N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)benzamide exhibits low toxicity and does not affect normal cells. The compound has been found to modulate various biochemical and physiological processes, including cell proliferation, migration, and invasion. It has also been shown to inhibit the production of reactive oxygen species, which are involved in various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-bromo-2-chloro-N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)benzamide is its ease of synthesis. The compound is also relatively stable and exhibits low toxicity. However, its solubility in aqueous solutions is limited, which may pose challenges in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of the compound.

Future Directions

There are several potential future directions for the study of 5-bromo-2-chloro-N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)benzamide. One direction is to investigate its potential as a therapeutic agent for cancer and inflammatory diseases. Another direction is to explore its use as a tool for studying various biochemical and physiological processes. Additionally, further studies are needed to optimize the synthesis method and improve the solubility of the compound.

Scientific Research Applications

5-bromo-2-chloro-N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)benzamide has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has been tested against various cancer cell lines, including breast, ovarian, and colon cancer, and has shown promising results in inhibiting their growth. Additionally, it has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.